Cas no 192198-85-9 (TPBi)

• Product Name: TPBi
• CAS No: 192198-85-9
• MF: C₄₅H₃₀N₆
• MW: 654.759909152985
• MDL: MFCD08276433
• CID: 66429
• PubChem ID: 354334733
• Update Time: 2025-04-18

TPBi Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Tris(1-phenyl-1H-benzo[d]imidazol-2-yl)benzene
• 1,3,5-Tris(N-phenylbenzimidazol-2-yl)benzene
• 2,2',2''-(1,3,5-Benzenetriyl)tris[1-phenyl-1H-benzimidazole]
• TPBi
• 1,3,5-Tris(1-phenyl-1H-benzimidazol-2-yl)benzene
• 1,3,5-Tris(1-phenyl-1H-benzo-[d]imidazol-2-yl)benzene
• 2-[3,5-bis(1-phenylbenzimidazol-2-yl)phenyl]-1-phenylbenzimidazole
• 1,3,5-tris(N-phenylbenzimidazole-2-yl)benzene
• 2,2',2''-(1,3,5-Benzinetriyl)-tris(1-phenyl-1-H-benzimidazole)
• 2,2′,2"-(1,3,5-Benzinetriyl)-tris(1-phenyl-1-H-benzimidazole)
• 2,2',2''-(1,3,5-Benzenetriyl)tris(1-phenyl-1H-benzimidazole)
• TBPI
• 3,5-Tris(N-phenylbenzimidazol-2-yl)benzene
• 1,3,5-TRIS(1-PHENYL-2-BENZIMIDAZOLYL)BENZENE
• 1,3,5-Tri(1-phenyl-1H-benzo[d]imidazol-2-yl)phenyl
• 1H-Benzimidazole, 2,2',2''-(1,3,5-benzenetriyl)tris[1-phenyl-
• 2,2',2'-(1,3,5-Benzinetriyl)-tris(1-phenyl-1-H-benzimidazole);1,3,5-Tris(1-phenyl-1H-benzo[d]im
• 2,2',2'-(1,3,5-Benzinetriyl)-tris(1-phenyl-1-H-benzimidazole);1,3,5-Tris(1-phenyl-1H-benzo[d]imidazol-2-yl)benzene
• 1,3,5-tris(N-phenylbenzimidazole-2-yl)ben
• T3537
• GEQBRULPNIVQPP-UHFFFAOYSA-N
• MFCD08276433
• SCHEMBL64508
• C45H30N6
• starbld0004098
• DTXSID70620299
• AS-11457
• YSCK0153
• SB66540
• A851976
• AKOS005145755
• 2,2,2-(1,3,5-Benzenetriyl)tris[1-phenyl-1H-benzimidazole]
• 1,3,5-TRIS(PHENYL-2-BENZIMIDAZOLYL)-BENZENE
• TPBi, AldrichCPR
• CS-0036047
• 2,2',2''-(Benzene-1,3,5-triyl)tris(1-phenyl-1H-benzimidazole)
• TPBi; 1,3,5-Tris(1-phenyl-1H-benzimidazol-2-yl)benzene, >99%(HPLC), Sublimed
• FT-0686894
• 2,2 inverted exclamation mark ,2 inverted exclamation mark inverted exclamation mark -(1,3,5-benzinetriyl)-tris(1-phenyl-1H-benzimidazole)
• 192198-85-9
• 2,2',2'-(1,3,5-Benzinetriyl)-tris(1-phenyl-1-H-benzimidazole)

• MDL： MFCD08276433
• Inchi： 1S/C45H30N6/c1-4-16-34(17-5-1)49-40-25-13-10-22-37(40)46-43(49)31-28-32(44-47-38-23-11-14-26-41(38)50(44)35-18-6-2-7-19-35)30-33(29-31)45-48-39-24-12-15-27-42(39)51(45)36-20-8-3-9-21-36/h1-30H
• InChI Key： GEQBRULPNIVQPP-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C2C=CC=CC=2N=C1C1C=C(C=C(C=1)C1=NC2C=CC=CC=2N1C1C=CC=CC=1)C1=NC2C=CC=CC=2N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 654.25300
• Monoisotopic Mass: 654.25319498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 51
• Rotatable Bond Count: 6
• Complexity: 980
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.4
• Topological Polar Surface Area: 53.5

Experimental Properties

• Color/Form: No data available
• Density: 1.26
• Melting Point: 272-277 °C
• Boiling Point: No data available
• PSA: 53.46000
• LogP: 10.70430
• λmax: 302(CH2Cl2)(lit.)

TPBi Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles